molecular formula C8H8BrFO B13596911 (R)-1-(2-Bromo-3-fluorophenyl)ethan-1-ol

(R)-1-(2-Bromo-3-fluorophenyl)ethan-1-ol

Cat. No.: B13596911
M. Wt: 219.05 g/mol
InChI Key: NJGWPBKNYSUIGK-RXMQYKEDSA-N
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Description

(R)-1-(2-Bromo-3-fluorophenyl)ethan-1-ol is a chiral secondary alcohol featuring a phenyl ring substituted with bromine (2-position) and fluorine (3-position). The stereogenic center at the ethanol moiety and the electron-withdrawing halogens on the aromatic ring make this compound significant in asymmetric synthesis, pharmaceutical intermediates, and materials science. Its structural uniqueness arises from the synergistic effects of bromine (bulky, polarizable) and fluorine (high electronegativity), which influence reactivity, solubility, and intermolecular interactions.

Properties

Molecular Formula

C8H8BrFO

Molecular Weight

219.05 g/mol

IUPAC Name

(1R)-1-(2-bromo-3-fluorophenyl)ethanol

InChI

InChI=1S/C8H8BrFO/c1-5(11)6-3-2-4-7(10)8(6)9/h2-5,11H,1H3/t5-/m1/s1

InChI Key

NJGWPBKNYSUIGK-RXMQYKEDSA-N

Isomeric SMILES

C[C@H](C1=C(C(=CC=C1)F)Br)O

Canonical SMILES

CC(C1=C(C(=CC=C1)F)Br)O

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of (1R)-1-(2-bromo-3-fluorophenyl)ethan-1-ol can be achieved through several synthetic routes. One common method involves the reduction of the corresponding ketone, (2-bromo-3-fluorophenyl)ethanone, using a reducing agent such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) in an appropriate solvent like ethanol or tetrahydrofuran (THF). The reaction is typically carried out at room temperature or under reflux conditions, and the product is purified by recrystallization or column chromatography .

Industrial Production Methods: Industrial production of (1R)-1-(2-bromo-3-fluorophenyl)eth

Comparison with Similar Compounds

Structural and Substituent Effects

Key structural analogs include:

  • (R)-1-(3-Fluorophenyl)ethan-1-ol : Fluorine at the 3-position.
  • (R)-1-(4-Fluorophenyl)ethan-1-ol : Fluorine at the 4-position.
  • (R)-1-(3-Chlorophenyl)ethan-1-ol : Chlorine replaces bromine.
  • (R)-1-(3,5-Bis(trifluoromethyl)phenyl)ethan-1-ol : Two trifluoromethyl groups at 3,5-positions .

Table 1: Structural Comparison

Compound Substituents Halogen Type/Position Molecular Weight
(R)-1-(2-Bromo-3-fluorophenyl)ethan-1-ol 2-Br, 3-F Br (ortho), F (meta) 233.03*
(R)-1-(3-Fluorophenyl)ethan-1-ol 3-F F (meta) 154.15
(R)-1-(4-Fluorophenyl)ethan-1-ol 4-F F (para) 154.15
(R)-1-(3-Chlorophenyl)ethan-1-ol 3-Cl Cl (meta) 170.62
(R)-1-(3,5-Bis(trifluoromethyl)phenyl)ethan-1-ol 3-CF₃, 5-CF₃ CF₃ (meta) 310.21

*Calculated based on substituent contributions.

Key Observations:
  • Electronic Effects : Bromine’s polarizability enhances dispersion forces, increasing boiling points compared to fluorine analogs. Fluorine’s electronegativity withdraws electron density, deactivating the aromatic ring toward electrophilic attack .
Key Observations:
  • Yield : All fluorinated analogs in achieved 99% yield, suggesting efficient synthetic routes regardless of substituent position.
  • Stereopurity : Para-fluorinated analogs exhibit marginally higher stereopurity (90%) than meta-fluorinated (88%) or chlorinated (87%) derivatives, likely due to reduced steric interference during chiral resolution .

Physical and Spectroscopic Properties

Table 3: Physical Properties

Compound [α]D²⁰ (c=1, solvent) Refractive Index (nD²⁰) State at RT
(R)-1-(3-Fluorophenyl)ethan-1-ol +15.2° (CHCl₃) 1.480 Colorless oil
(R)-1-(4-Fluorophenyl)ethan-1-ol +14.8° (CHCl₃) 1.478 Colorless oil
(R)-1-(3-Chlorophenyl)ethan-1-ol +13.5° (CHCl₃) 1.492 Colorless oil

Data from .

Table 4: NMR Data Comparison (Key Signals)

Compound δH (OH) δH (CH₃) δH (Aromatic)
1-(Pyridin-4-yl)ethan-1-ol 4.13 1.46 7.27 (d, J=5.1 Hz, 2H)
1-(Thiophen-3-yl)ethan-1-ol 4.25 1.51 6.95–7.40 (m, 3H)
(R)-1-(3-Fluorophenyl)ethan-1-ol ~2.62* ~1.45* 7.10–7.40 (m, 4H)

*Inferred from analogous compounds in –5.

Key Observations:
  • NMR Shifts : Bromine’s deshielding effect in the target compound is expected to upfield-shift adjacent aromatic protons compared to fluorine analogs. For example, 2-bromo substitution may cause splitting patterns distinct from meta/para-fluorinated derivatives .
  • Optical Rotation : Chlorinated analogs exhibit lower [α]D²⁰ values than fluorinated ones, likely due to chlorine’s lower electronegativity and larger atomic radius .

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